Cas no 63010-70-8 (8-Fluoro-4-hydroxyquinoline-3-carboxylic acid)
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid is a fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the fluorine substitution at the 8-position and the carboxylic acid group at the 3-position, enhance its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The 4-hydroxy group further contributes to its chelating properties, broadening its applicability in metal coordination chemistry. This compound is particularly noted for its potential in developing antimicrobial and anticancer agents due to its optimized pharmacokinetic profile. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
63010-70-8 structure
Product Name:8-Fluoro-4-hydroxyquinoline-3-carboxylic acid
CAS No:63010-70-8
MF:C10H6FNO3
MW:207.157946109772
MDL:MFCD05228474
CID:501080
PubChem ID:2737335
Update Time:2025-05-27
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-Fluoro-4-hydroxyquinoline-3-carboxylic acid
- 3-Quinolinecarboxylicacid, 8-fluoro-4-hydroxy-
- 8-fluoro-4-hydroxy-3-Quinolinecarboxylic acid
- 8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
- 8-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
- 8-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid(SALTDATA: FREE)
- 8-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
- 3-Quinolinecarboxylic acid, 8-fluoro-4-hydroxy-
- BAS 02168023
- Maybridge3_000337
- Oprea1_853651
- Oprea1_867282
- 8-FLUORO-4-HYDROXYQUINOLINE-3-CARBOXYLICACID
- HMS1431P07
- SBB015439
- BBL028402
- STK932724
- CHEMBL217055
- SR-01000453237
- A834144
- AS-31106
- 8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
- MFCD05228474
- F0911-3836
- CCG-233990
- 63010-70-8
- DTXSID90371998
- SR-01000453237-1
- BB 0221937
- 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- CS-0071565
- IDI1_011724
- AKOS000273693
- SCHEMBL2976084
- AKOS000302097
- SB71664
- 8-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylicacid
- 8-fluoro-4-oxo-1H-quinoline-3-carboxylic acid;8-Fluoro-4-hydroxyquinoline-3-carboxylic Acid
- 3-quinolinecarboxylic acid,8-fluoro-1,4-dihydro-4-oxo-
- SY003658
- MFCD00218201
- J-650054
- FT-0621538
- 71082-99-0
- EN300-160124
- STK802378
- 8-FLUORO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
- ALBB-035210
- DB-124493
- AG-996/01588029
-
- MDL： MFCD05228474
- Inchi： 1S/C10H6FNO3/c11-7-3-1-2-5-8(7)12-4-6(9(5)13)10(14)15/h1-4H,(H,12,13)(H,14,15)
- InChI Key： IZUDOGPKKWBGKI-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C(C(C(=O)O)=CNC=21)=O
Computed Properties
- Exact Mass: 207.03300
- Monoisotopic Mass: 207.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 354.9 ℃ at 760 mmHg
- Flash Point: 168.4℃
- Refractive Index: 1.614
- PSA: 70.42000
- LogP: 1.77770
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596043-100mg |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid |
63010-70-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596043-250mg |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid |
63010-70-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F596043-500mg |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid |
63010-70-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F596043-1g |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid |
63010-70-8 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM143174-25g |
8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid |
63010-70-8 | 97% | 25g |
$515 | 2021-08-05 | |
| Fluorochem | 060855-1g |
8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid |
63010-70-8 | 95% | 1g |
￡54.00 | 2022-03-01 | |
| Fluorochem | 060855-5g |
8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid |
63010-70-8 | 95% | 5g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 060855-10g |
8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid |
63010-70-8 | 95% | 10g |
￡280.00 | 2022-03-01 | |
| Fluorochem | 060855-25g |
8-Fluoro-4-hydroxy-quinoline-3-carboxylic acid |
63010-70-8 | 95% | 25g |
￡563.00 | 2022-03-01 | |
| Alichem | A189007796-5g |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid |
63010-70-8 | 97% | 5g |
$278.76 | 2023-09-01 |
8-Fluoro-4-hydroxyquinoline-3-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
63010-70-8 (8-Fluoro-4-hydroxyquinoline-3-carboxylic acid) Related Products
- 343-10-2(6-Fluoro-4-hydroxyquinoline-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
